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Compound of Interest

Compound Name: Tazobactam

Cat. No.: B15559049

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tazobactam, a pivotal
B-lactamase inhibitor, in combination with -lactam antibiotics for treating bacterial infections in
various animal models. The protocols and data presented herein are intended to guide
researchers in designing and executing preclinical studies to evaluate the efficacy of
tazobactam-containing antimicrobial agents.

Introduction

Tazobactam is a potent inhibitor of a broad spectrum of bacterial B-lactamases, including
penicillinases and cephalosporinases.[1][2] By binding to and inactivating these enzymes,
tazobactam protects B-lactam antibiotics from degradation, thereby restoring or expanding
their spectrum of activity against otherwise resistant bacteria.[2] The combination of
tazobactam with piperacillin has become a cornerstone in the treatment of moderate to severe
bacterial infections.[3] Animal models of infection are indispensable tools for preclinical
evaluation of such combinations, providing critical insights into their pharmacokinetic and
pharmacodynamic (PK/PD) properties and in vivo efficacy.[3]

Mechanism of Action: Tazobactam in Concert with
B-Lactam Antibiotics
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Tazobactam's primary role is to act as a "suicide inhibitor" of 3-lactamase enzymes. This
mechanism is crucial for the efficacy of the partner antibiotic, such as piperacillin, which can
then effectively bind to penicillin-binding proteins (PBPSs) in the bacterial cell wall, leading to
inhibition of cell wall synthesis and ultimately bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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